Cas no 49787-02-2 (4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL)

4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL structure

49787-02-2 structure

Product Name:4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL

CAS No:49787-02-2

Molecular Formula:C_₉H_₈N_₂O_₂

Molecular Weight:176.172021865845

MDL:MFCD06655819

CID:932821

PubChem ID:4962397

4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL Properties

Names and Identifiers

- 4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL
- 4-(5-methyl-1,2,4-oxadiazol-3-ylidene)cyclohexa-2,5-dien-1-one
- 4-(5-methyl-[1,2,4]oxadiazol-3-yl)phenol
- 49787-02-2
- G30673
- BS-14109
- 4-(5-Methyl-1,2,4-oxadiazol-3-yl)-phenol
- BBL010857
- 4-(5-methyl-[1,2,4]oxadiazol-3-yl)-phenol
- SCHEMBL1128734
- Phenol, 4-(5-methyl-1,2,4-oxadiazol-3-yl)-
- AKOS002681175
- Z90124429
- 4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol, AldrichCPR
- STK641637
- DB-106079
- MFCD06655819
- J-513599
- EN300-13373
- DTXSID70421945
- CS-0452962
- CUCWKDHLIRIVLB-UHFFFAOYSA-N
- +Expand
- MDL： MFCD06655819
- InChIKey： CUCWKDHLIRIVLB-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H8N2O2/c1-6-10-9(11-13-6)7-2-4-8(12)5-3-7/h2-5,12H,1H3
- SMILES： CC1=NC(=NO1)C2=CC=C(C=C2)O

Computed Properties

Exact Mass: 176.058577502g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 176.058577502g/mol
Heavy Atom Count: 13
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 59.2Å²

4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DBXC-1g	4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL	49787-02-2	95%	1g	$101.00	2024-05-01
A2B Chem LLC	AG21184-1g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	95%	1g	$87.00	2024-04-19
Aaron	AR00DC5O-50mg	4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL	49787-02-2	95%	50mg	$67.00
abcr	AB293941-1 g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol, 95%; .	49787-02-2	95%	1g	€169.40	2023-04-26
Alichem	A019146534-1g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	97%	1g	$273.36	2023-09-01
Chemenu	CM521067-1g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	97%	1g	$119	2024-07-16
Crysdot LLC	CD11116202-5g	4-(5-Methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	97%	5g	$465
Enamine	EN300-13373-0.05g	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2	95%	0.05g	$47.0
eNovation Chemicals LLC	Y1237393-1g	4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL	49787-02-2	95%	1g	$165	2024-06-06
TRC	B498485-100mg	4-(5-methyl-1,2,4-oxadiazol-3-yl)phenol	49787-02-2		100mg	$ 50.00	2022-06-07

4-(5-METHYL-1,2,4-OXADIAZOL-3-YL)PHENOL Related Literature

1. Enhancement of pore confinement caused by the mosaic structure on Ru nanoparticles for pH-universal hydrogen evolution reaction†

Xiaofang Ma,He Xiao,Yang Gao,Man Zhao,Li Zhang,Junming Zhang,Jianfeng Jia,Haishun Wu J. Mater. Chem. A, 2023,11, 3524-3534
2. Ordered interfaces for dual easy axes in liquid crystals

E. Lacaze,A. Apicella,M. P. De Santo,D. Coursault,M. Alba,R. Barberi Soft Matter, 2011,7, 1078-1083
3. Quantitative diffusion and swelling kinetic measurements using large-angle interferometric refractometry†

John E. Saunders,Hao Chen,Chris Brauer,McGregor Clayton,Weijian Chen,Jack A. Barnes,Hans-Peter Loock Soft Matter, 2015,11, 8746-8757
4. Formation of naproxen–polylactic acid nanoparticles from supercritical solutions and their characterization in the aerosol phase

Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
5. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
6. A waste-minimized protocol for the preparation of 1,2-azido alcohols and 1,2-amino alcohols†

Eleonora Ballerini,Paolo Crotti,Ileana Frau,Daniela Lanari,Ferdinando Pizzo,Luigi Vaccaro Green Chem., 2013,15, 2394-2400
7. Enhanced photocatalytic activity of hybrid Fe2O3–Pd nanoparticulate catalysts†

Yanhu Wei,Shuangbing Han,David A. Walker,Scott C. Warren,Bartosz A. Grzybowski Chem. Sci., 2012,3, 1090-1094
8. Reply to Comment on “Multimodal coupling of optical transitions and plasmonic oscillations in rhodamine B modified gold nanoparticles” by I. Blakey†

Magdalena Stobiecka,Maria Hepel Phys. Chem. Chem. Phys., 2011,13, 16446-16448
9. On the signature of the hydrophobic effect at a single molecule level

Giuseppe Graziano Phys. Chem. Chem. Phys., 2013,15, 7389-7395
10. Correction: Affinity binding of chicken apolipoprotein A1 to a novel flax orbitide (linusorb)

Pramodkumar D. Jadhav RSC Adv., 2020,10, 14803-14803

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